Comprehensive Technical Guide: Physical, Chemical, and Biological Profiling of 5-Nitro-3-propoxy-1H-indazole
Comprehensive Technical Guide: Physical, Chemical, and Biological Profiling of 5-Nitro-3-propoxy-1H-indazole
Executive Summary
5-Nitro-3-propoxy-1H-indazole (CAS: 1365940-82-4) is a highly specialized heterocyclic compound characterized by its rigid indazole core, a redox-active nitro group at the C5 position, and a lipophilic propoxy chain at the C3 position[1]. This unique structural triad makes it an invaluable scaffold in two distinct advanced fields: the development of targeted anti-kinetoplastid therapeutics (specifically against Leishmania and Trypanosoma cruzi) and the engineering of supramolecular electrochemical sensors for psychotropic drug detection.
This whitepaper provides an in-depth analysis of its physicochemical properties, regioselective synthesis, biological mechanisms, and analytical applications, designed for researchers and drug development professionals.
Physicochemical & Computational Profiling
The behavior of 5-Nitro-3-propoxy-1H-indazole in both biological systems and electrochemical environments is dictated by its precise physicochemical metrics. The 3-propoxy group significantly increases the compound's lipophilicity compared to its methoxy or ethoxy analogs, enhancing cell membrane permeability—a critical factor for intracellular parasitic targeting[2].
The following quantitative data summarizes the core computational and physical properties of the compound, synthesized from the [1].
| Property | Value | Causality / Significance |
| CAS Number | 1365940-82-4 | Unique chemical identifier for literature and patent tracking. |
| Molecular Formula | C10H11N3O3 | Defines the atomic composition and baseline stoichiometry. |
| Molecular Weight | 221.216 g/mol | Optimal low molecular weight, adhering strictly to Lipinski’s Rule of 5. |
| Exact Mass | 221.080041 Da | Critical for high-resolution mass spectrometry (HRMS) validation. |
| Topological Polar Surface Area (TPSA) | 83.7 Ų | Ideal for membrane permeability; allows for intracellular accumulation. |
| Rotatable Bonds | 3 | Confers moderate flexibility to the propoxy chain for receptor binding. |
| H-Bond Acceptors / Donors | 4 / 1 | Facilitates supramolecular host-guest interactions in sensor applications. |
Chemical Synthesis & Regioselective Alkylation
The primary challenge in synthesizing 3-alkoxyindazoles is the ambidentate nature of the indazole anion, which often leads to a complex mixture of O-alkylated and N-alkylated (N1 or N2) isomers. To force regioselective O-alkylation at the C3 position, the choice of base and solvent is critical.
Using a "soft" Lewis acid-like base such as Silver Carbonate (Ag₂CO₃) in a non-polar solvent (toluene) effectively coordinates the nitrogen atoms of the indazole ring. This steric and electronic shielding directs the electrophilic attack of the 1-bromopropane strictly to the oxygen atom, maximizing the yield of the desired 3-propoxy derivative.
Figure 1: Regioselective synthetic workflow for 5-Nitro-3-propoxy-1H-indazole.
Protocol 1: Regioselective Synthesis Workflow
Self-Validating System: This protocol integrates Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) checkpoints to ensure isomeric purity.
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Reagent Preparation: Suspend 10 mmol of 5-nitro-1H-indazol-3-ol in 50 mL of anhydrous toluene under an inert argon atmosphere.
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Base Addition: Add 12 mmol of Ag₂CO₃. Causality: The silver ions coordinate with the N1/N2 atoms, blocking N-alkylation pathways.
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Alkylation: Dropwise add 15 mmol of 1-bromopropane. Reflux the mixture at 110°C for 12 hours.
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In-Process Control (IPC): Monitor the reaction via TLC (Hexane:EtOAc 7:3). Validation: The O-alkylated product will exhibit a higher retention factor ( Rf≈0.6 ) compared to any trace N-alkylated byproducts ( Rf≈0.3 ) due to the disruption of intermolecular hydrogen bonding.
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Purification: Filter the mixture through a Celite pad to remove silver salts. Concentrate the filtrate and purify via flash column chromatography.
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Final Validation: Confirm structure via ¹H-NMR. Validation: Look for the triplet of the -O-CH₂- protons around 4.3 ppm. A shift further downfield (>4.6 ppm) would incorrectly indicate N-alkylation.
Biological Applications: Anti-Kinetoplastid Activity
Derivatives of 3-alkoxy-5-nitroindazole are highly potent antiprotozoal agents, demonstrating remarkable efficacy against Leishmania species and Trypanosoma cruzi, the causative agents of Leishmaniasis and Chagas disease, respectively[2][3][4].
Mechanistic Causality: The compound acts as a targeted prodrug. The 3-propoxy chain provides the exact lipophilicity required to penetrate the complex lipid bilayer of the parasite[2]. Once localized in the cytoplasm, the 5-nitro group is recognized by parasitic Type I Nitroreductases (NTRs) —enzymes that are abundant in trypanosomatids but critically absent in mammalian host cells. The NTR catalyzes a one-electron reduction of the nitro group, generating a highly reactive nitro radical anion. This radical rapidly reacts with molecular oxygen to produce Reactive Oxygen Species (ROS), triggering fatal lipid peroxidation and DNA fragmentation within the parasite[3].
Figure 2: Nitroreductase-mediated prodrug activation and oxidative stress pathway.
Analytical Applications: Electrochemical Sensors
Beyond pharmacology, 3-alkoxy-5-nitroindazole derivatives serve as terminal redox-active groups in acyclic receptors used for modifying graphite electrodes. These modified electrodes are capable of the that share a phenethylamine skeleton, such as dopamine, amphetamines, and mescaline[5].
Mechanistic Causality: When a psychotropic analyte binds to the acyclic receptor via hydrogen bonding, it alters the local electron density around the terminal 5-nitroindazole rings. This host-guest interaction shifts the reduction potential of the nitro group. Because different drugs have varying steric and electronic profiles, they induce distinct, Nernstian shifts in the electrochemical response, allowing for highly selective multiplexed detection[5].
Protocol 2: Preparation of Nitroindazole-Modified Graphite Electrodes
Self-Validating System: Incorporates Cyclic Voltammetry (CV) to verify successful functionalization prior to analyte testing.
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Electrode Polishing: Polish a glassy carbon electrode (GCE) using 0.05 µm alumina slurry. Rinse with deionized water and sonicate in ethanol for 5 minutes to ensure a pristine surface.
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Receptor Deposition: Drop-cast 10 µL of a 1 mM solution of the 3-propoxy-5-nitroindazole-terminated acyclic receptor (dissolved in DMF) onto the GCE surface.
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Solvent Evaporation: Dry the electrode under a gentle stream of nitrogen gas to form a uniform supramolecular film.
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Electrode Validation (CV): Immerse the modified electrode in a blank 0.1 M Phosphate Buffer Solution (pH 7.0). Run a cyclic voltammogram from 0.0 V to -0.8 V at a scan rate of 50 mV/s. Validation: The appearance of a well-defined, reversible redox couple at approximately -0.4 V (vs. Ag/AgCl) confirms the successful attachment and electroactivity of the nitroindazole moiety.
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Analyte Testing: Introduce the target phenethylamine drug into the buffer. Measure the shift in the cathodic peak potential ( ΔEpc ) to identify and quantify the specific analyte.
References
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Mollineda-Diogo, N., et al. "Indazole Derivatives Against Murine Cutaneous Leishmaniasis". Digital CSIC. URL: [Link]
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"Selective electrochemical discrimination between dopamine and phenethylamine-derived psychotropic drugs using electrodes modified with an acyclic receptor containing two terminal 3-alkoxy-5-nitroindazole rings". Analyst (RSC Publishing). URL: [Link]
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Martín-Montes, Á., et al. "In vitro assessment of 3-alkoxy-5-nitroindazole-derived ethylamines and related compounds as potential antileishmanial drugs". Bioorganic Chemistry (PubMed). URL: [Link]
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"New perspectives on the synthesis and antichagasic activity of 3-alkoxy-1-alkyl-5-nitroindazoles". European Journal of Medicinal Chemistry (ResearchGate). URL: [Link]
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- 1. Page loading... [guidechem.com]
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- 3. In vitro assessment of 3-alkoxy-5-nitroindazole-derived ethylamines and related compounds as potential antileishmanial drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Selective electrochemical discrimination between dopamine and phenethylamine-derived psychotropic drugs using electrodes modified with an acyclic receptor containing two terminal 3-alkoxy-5-nitroindazole rings - Analyst (RSC Publishing) [pubs.rsc.org]
